4-(tert-butyl)-N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-[2-[1-(4-fluorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C26H24FN7O2/c1-15-13-21(29-23(35)16-5-7-17(8-6-16)26(2,3)4)34(32-15)25-30-22-20(24(36)31-25)14-28-33(22)19-11-9-18(27)10-12-19/h5-14H,1-4H3,(H,29,35)(H,30,31,36)
• InChI Key: RAHBRLXNZAXVNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(C=C2)C(C)(C)C)C3=NC4=C(C=NN4C5=CC=C(C=C5)F)C(=O)N3
• Molecular Formula: C26H24FN7O2
• Molecular Weight: 485.5 g/mol
• CAS No.: 1020488-08-7

Description

4-(tert-butyl)-N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C26H24FN7O2 and its molecular weight is 485.523. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Properties

Research in this area focuses on the synthesis of novel compounds and the exploration of their physical and chemical properties. For example, the study of polyamides with flexible main-chain ether linkages and ortho-phenylene units derived from similar structural moieties demonstrates the potential of these materials in producing transparent, flexible, and tough films with useful levels of thermal stability (Hsiao, Yang, & Chen, 2000). These materials exhibit high glass transition temperatures and significant thermal stability, making them valuable for various industrial applications.

Biological and Pharmacological Applications

Several studies have investigated the synthesis of compounds with pyrazolo[3,4-d]pyrimidin-4(5H)-ones and their derivatives, highlighting their potential in anticancer and anti-inflammatory activities. For instance, novel pyrazolopyrimidines derivatives have shown promising anticancer and anti-5-lipoxygenase activities (Rahmouni et al., 2016). These compounds' structure-activity relationship (SAR) was discussed, indicating the importance of molecular modifications in enhancing biological efficacy.

Antiviral Activity

Benzamide-based 5-aminopyrazoles and their fused heterocycles have been synthesized and found to possess significant antiviral activities against bird flu influenza (H5N1) (Hebishy, Salama, & Elgemeie, 2020). This indicates a potential pathway for developing new antiviral agents targeting specific strains of influenza viruses.

Inhibitors and Receptors

The discovery of new potent FMS-like tyrosine kinase 3 (FLT3) inhibitors for treating psoriasis illustrates the compound's applicability in targeting specific molecular pathways involved in autoimmune diseases (Li et al., 2016). This research emphasizes the role of targeted molecular design in developing therapeutic agents.